Cas no 144301-09-7 (Butanoic acid,2-[(4-methyl-1-oxopentyl)amino]-)

• Product Name: Butanoic acid,2-[(4-methyl-1-oxopentyl)amino]-
• CAS No: 144301-09-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 108706
• Update Time: 2024-01-24

Butanoic acid,2-[(4-methyl-1-oxopentyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(4-methyl-1-oxopentyl)amino]-
• Butanoic acid, 2-[(4-methyl-1-oxopentyl)amino]-

• Inchi： 1S/C10H19NO3/c1-4-8(10(13)14)11-9(12)6-5-7(2)3/h7-8H,4-6H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： DSOTVIWNVJOBEL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(=O)CCC(C)C)CC

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 389.0±25.0 °C(Predicted)
• PSA: 66.4
• pka: 3.69±0.10(Predicted)